Cas no 2548991-01-9 (6-fluoro-4-3-(pyridin-2-yl)pyrrolidin-1-ylquinazoline)

• Product Name: 6-fluoro-4-3-(pyridin-2-yl)pyrrolidin-1-ylquinazoline
• CAS No: 2548991-01-9
• MF: C₁₇H₁₅FN₄
• MW: 294.326206445694
• CID: 5310883
• Update Time: 2025-05-22

6-fluoro-4-3-(pyridin-2-yl)pyrrolidin-1-ylquinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 6-fluoro-4-[3-(2-pyridinyl)-1-pyrrolidinyl]-
• 6-fluoro-4-3-(pyridin-2-yl)pyrrolidin-1-ylquinazoline

• Inchi： 1S/C17H15FN4/c18-13-4-5-16-14(9-13)17(21-11-20-16)22-8-6-12(10-22)15-3-1-2-7-19-15/h1-5,7,9,11-12H,6,8,10H2
• InChI Key： OBPHRPYSXYEHNV-UHFFFAOYSA-N
• SMILES： FC1C=CC2N=CN=C(N3CCC(C4N=CC=CC=4)C3)C=2C=1

Additional information on 6-fluoro-4-3-(pyridin-2-yl)pyrrolidin-1-ylquinazoline

6-Fluoro-4-(3-(Pyridin-2-Yl)Pyrrolidin-1-Yl)Quinazoline: A Comprehensive Overview

6-fluoro-4-(3-(pyridin-2-yl)pyrrolidin-1-yl)quinazoline is a highly specialized compound with the CAS number 2548991-01-9. This compound belongs to the class of quinazoline derivatives, which have garnered significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The structure of this compound is characterized by a quinazoline core, a fluorine substituent at the 6-position, and a pyrrolidine ring substituted with a pyridine moiety at the 4-position. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. The quinazoline scaffold is known for its ability to interact with various biological targets, including kinases and other enzymes involved in cellular signaling pathways. The incorporation of a fluorine atom at the 6-position in 6-fluoro derivatives enhances the compound's lipophilicity and bioavailability, making it more suitable for systemic administration. Additionally, the presence of a pyridine ring fused to a pyrrolidine ring introduces steric and electronic effects that can modulate the compound's binding affinity to target proteins.

One of the most promising applications of 6-fluoro-4-(3-(pyridin-2-yl)pyrrolidin-1-yl)quinazoline lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key oncogenic kinases, such as Aurora kinases and CDKs (cyclin-dependent kinases), which are critical for cell cycle progression and tumor growth. Furthermore, this compound has shown selectivity towards cancer cells over normal cells, reducing the likelihood of adverse effects.

The synthesis of 6-fluoro-4-(3-(pyridin-2-yl)pyrrolidin-1-yl)quinazoline involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The quinazoline core is typically synthesized via a Biginelli reaction or related methodologies, followed by functionalization at specific positions to introduce substituents such as fluorine and pyrrolidine-pyridine moieties. Advanced purification techniques, including chromatography and crystallization, ensure high purity and consistency in the final product.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and HPLC (high-performance liquid chromatography). These analyses confirm its molecular structure and purity, which are essential for its use in preclinical and clinical studies. The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for long-term research and development.

In terms of pharmacokinetics, 6-fluoro derivatives like this compound exhibit favorable absorption profiles when administered orally or intravenously. Studies in animal models have shown moderate bioavailability with minimal systemic toxicity, indicating its potential for further development as an anticancer drug. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies.

The discovery and development of 6-fluoro quinazoline derivatives represent a significant advancement in medicinal chemistry. By leveraging cutting-edge research findings, scientists are unlocking new possibilities for treating complex diseases such as cancer. As this field continues to evolve, compounds like 6-fluoro-4-(3-(pyridin-2-y l)pyrrolidin -1 - yl ) quina zoline will play a pivotal role in shaping the future of personalized medicine.